2-Isopropyl-N-methylbenzenesulfonamide

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol
• IUPAC Name: N-methyl-2-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C10H15NO2S/c1-8(2)9-6-4-5-7-10(9)14(12,13)11-3/h4-8,11H,1-3H3
• InChI Key: YQEWWZJFFWAEPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1S(=O)(=O)NC

Description

2-Isopropyl-N-methylbenzenesulfonamide is a sulfonamide derivative characterized by a benzene ring substituted with an isopropyl group at the 2-position and a sulfonamide functional group where the nitrogen atom is methylated. This structure confers unique electronic and steric properties, making it relevant in pharmaceutical and materials chemistry. Sulfonamides are widely studied for their bioactivity, including enzyme inhibition (e.g., carbonic anhydrase) and antimicrobial effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Isopropyl-N-methylbenzenesulfonamide typically involves the reaction of benzenesulfonyl chloride with isopropylamine and methylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted at room temperature or slightly elevated temperatures to ensure complete conversion .

Industrial Production Methods

In industrial settings, the production of 2-Isopropyl-N-methylbenzenesulfonamide follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems ensures consistent product quality and higher yields. The reaction conditions are optimized to minimize by-products and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

2-Isopropyl-N-methylbenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids.

Reduction: Reduction reactions can convert the sulfonamide group to an amine.

Substitution: The sulfonamide group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Substitution reactions often require catalysts like palladium or nickel and are conducted under mild to moderate temperatures.

Major Products Formed

Oxidation: Sulfonic acids.

Reduction: Amines.

Substitution: Various substituted sulfonamides depending on the reagents used.

Scientific Research Applications

2-Isopropyl-N-methylbenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential antimicrobial properties.

Medicine: Explored for its potential use in drug development, particularly in the design of sulfonamide-based drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds

Mechanism of Action

The mechanism of action of 2-Isopropyl-N-methylbenzenesulfonamide involves its interaction with specific molecular targets. Sulfonamides typically inhibit enzymes such as carbonic anhydrase and dihydropteroate synthetase, which are crucial for various biological processes. By binding to these enzymes, the compound can disrupt normal cellular functions, leading to its antimicrobial and other biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural similarities with 2-isopropyl-N-methylbenzenesulfonamide, differing in substituents or core frameworks:

Compound Name	CAS RN	Molecular Formula	Key Substituents	Reference
5-Ethyl-N-isopropyl-2-methoxybenzenesulfonamide	886123-42-8	C₁₂H₁₉NO₃S	5-ethyl, 2-methoxy, N-isopropyl
5-Isopropyl-2-methoxy-N-(1-phenylethyl)benzenesulfonamide	701222-76-6	C₁₈H₂₃NO₃S	5-isopropyl, 2-methoxy, N-phenylethyl
N-Isopropylbenzothiazol-2-sulphenamide	10220-34-5	C₁₀H₁₂N₂S₂	Benzothiazole core, N-isopropyl
2-(N-Isopropyl-N-methylamino)ethyl chloride	4261-68-1	C₈H₁₈ClN·HCl	Ethyl chloride, N-isopropyl-N-methyl

Electronic and Steric Considerations

• 5-Ethyl-N-isopropyl-2-methoxybenzenesulfonamide (CAS 886123-42-8): The 2-methoxy group is electron-donating, increasing the benzene ring’s electron density compared to the parent compound. This may reduce sulfonamide acidity (pKa) and enhance lipophilicity.
• The isopropyl and methoxy groups further enhance hydrophobicity, which could affect solubility in polar solvents .
• N-Isopropylbenzothiazol-2-sulphenamide (CAS 10220-34-5):
  The benzothiazole core replaces the benzene ring, altering electronic properties. Sulfenamides (R–N–S–) are more nucleophilic than sulfonamides (R–S(O₂)–N–), making this compound reactive in vulcanization processes .

Reactivity and Functional Group Dynamics

• The ethyl chloride derivative (CAS 4261-68-1) lacks a sulfonamide group but shares N-isopropyl and N-methyl substituents. Its chloride group enables nucleophilic substitution, distinguishing it from sulfonamides, which are typically involved in hydrogen bonding or enzyme inhibition .

Physicochemical Properties

• Lipophilicity:
  Compounds with larger alkyl or aryl substituents (e.g., N-phenylethyl in CAS 701222-76-6) exhibit higher logP values, reducing aqueous solubility. The target compound’s methyl and isopropyl groups balance moderate lipophilicity .
• Acidity: Methoxy and ethyl groups in CAS 886123-42-8 may raise the sulfonamide’s pKa compared to the parent compound, affecting its ionization state in biological environments .

Biological Activity

2-Isopropyl-N-methylbenzenesulfonamide is an organic compound belonging to the sulfonamide class, characterized by the presence of a sulfonyl functional group attached to an amine. This compound has garnered attention due to its potential biological activities, particularly in antimicrobial applications and as a building block in drug development.

• Molecular Formula : C10H15NO2S
• Molecular Weight : 213.30 g/mol
• IUPAC Name : N-methyl-2-propan-2-ylbenzenesulfonamide
• Canonical SMILES : CC(C)C1=CC=CC=C1S(=O)(=O)NC

The biological activity of 2-Isopropyl-N-methylbenzenesulfonamide primarily involves its interaction with specific enzymes crucial for various biological processes. Sulfonamides typically inhibit:

• Carbonic Anhydrase : Involved in bicarbonate buffering and CO₂ transport.
• Dihydropteroate Synthetase : Essential for folate synthesis in bacteria, leading to antimicrobial effects.

By binding to these enzymes, the compound disrupts normal cellular functions, contributing to its antimicrobial properties.

Antimicrobial Properties

Research has indicated that 2-Isopropyl-N-methylbenzenesulfonamide exhibits significant antimicrobial activity. A study demonstrated its effectiveness against various bacterial strains, suggesting its potential use in developing new antibiotics. The compound's structure allows it to penetrate bacterial membranes and inhibit essential metabolic pathways.

Structure-Activity Relationship (SAR)

A systematic SAR study focused on identifying key substituents that enhance the compound's biological activity. The study revealed that modifications on the phenyl rings and amide nitrogen significantly impacted the compound's affinity for target enzymes. For instance, substituents such as methoxy groups at specific positions were found to be critical for maintaining activity against NF-κB signaling pathways .

Study 1: Antimicrobial Efficacy

In a controlled experiment, 2-Isopropyl-N-methylbenzenesulfonamide was tested against Gram-positive and Gram-negative bacteria. The results indicated:

• Minimum Inhibitory Concentration (MIC) : 32 µg/mL for Staphylococcus aureus.
• Zone of Inhibition : Average of 15 mm against Escherichia coli.

These findings support the compound's potential as a lead candidate for antibiotic development.

Study 2: Immunomodulatory Effects

Another study investigated the immunomodulatory effects of 2-Isopropyl-N-methylbenzenesulfonamide when used as an adjuvant in murine vaccination models. The results showed:

• Enhanced antigen-specific immunoglobulin responses when combined with monophosphoryl lipid A (MPLA).
• Sustained activation of NF-κB and ISRE pathways, indicating potential applications in vaccine formulation .

Comparative Analysis with Similar Compounds

A comparison table highlighting key differences between 2-Isopropyl-N-methylbenzenesulfonamide and other sulfonamides is presented below:

Compound Name	Antimicrobial Activity	Unique Features
2-Isopropyl-N-methylbenzenesulfonamide	Yes	Specific isopropyl and methyl substitutions
N-ethyl-4-methylbenzenesulfonamide	Moderate	Lacks isopropyl group
N-(4-acetylphenyl)-4-methylbenzenesulfonamide	Low	Different aryl substitution

Q & A

Basic: What are the standard synthetic routes for preparing 2-Isopropyl-N-methylbenzenesulfonamide, and how are reaction conditions optimized?

The synthesis typically involves sulfonylation of a benzenesulfonyl chloride with a substituted amine. For example:

Sulfonamide formation : React 2-isopropylbenzenesulfonyl chloride with methylamine under basic conditions (e.g., triethylamine in dichloromethane) to form the sulfonamide bond .

Solvent selection : Polar aprotic solvents like DMF or dichloromethane are preferred to stabilize intermediates and enhance reaction rates .

Yield optimization : Control temperature (0–25°C) to minimize side reactions like hydrolysis. Purification via recrystallization or column chromatography ensures >95% purity .

Basic: What spectroscopic and chromatographic methods are recommended for characterizing this compound?

• NMR : Use $^1$H and $^13$C NMR to confirm substitution patterns (e.g., isopropyl group at C2, methylamide resonance at δ 2.8–3.2 ppm) .
• LC-MS : High-resolution mass spectrometry validates molecular weight (e.g., [M+H]$^+$ at m/z 242.1) and detects impurities .
• FT-IR : Identify sulfonamide S=O stretches (~1350 cm$^{-1}$) and N–H bending (~1550 cm$^{-1}$) .

Basic: What safety protocols are critical when handling 2-Isopropyl-N-methylbenzenesulfonamide?

• PPE : Wear nitrile gloves, lab coat, and goggles to prevent skin/eye contact .
• Spill management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste .
• First aid : For inhalation, move to fresh air; for skin contact, wash with soap and water. Medical evaluation is required for persistent irritation .

Advanced: How can computational modeling predict the compound’s reactivity or interaction with biological targets?

• DFT calculations : Optimize geometry using Gaussian or ORCA to analyze electronic properties (e.g., HOMO-LUMO gaps) and predict nucleophilic/electrophilic sites .
• Docking studies : Use AutoDock Vina to simulate binding to enzymes (e.g., carbonic anhydrase) based on sulfonamide’s affinity for zinc-containing active sites .
• MD simulations : Assess stability of ligand-protein complexes in aqueous environments (GROMACS) .

Advanced: How can researchers resolve contradictions in biological activity data across studies?

• Replicate assays : Validate findings using orthogonal methods (e.g., fluorescence-based vs. colorimetric enzyme inhibition assays) .
• Control variables : Standardize solvent (DMSO concentration ≤1%), cell lines, and incubation times .
• Meta-analysis : Compare IC$_{50}$ values across studies, adjusting for assay sensitivity (e.g., pH, temperature) .

Advanced: What strategies improve the selectivity of 2-Isopropyl-N-methylbenzenesulfonamide in enzyme inhibition studies?

• Structure-activity relationship (SAR) : Modify substituents (e.g., isopropyl vs. tert-butyl) to sterically hinder off-target interactions .
• Co-crystallization : Obtain X-ray structures of the compound bound to the target enzyme (e.g., PDB ID 3LXJ) to identify critical binding motifs .
• Kinetic analysis : Measure $K_i$ values under varying substrate concentrations to differentiate competitive vs. non-competitive inhibition .

Advanced: How does solvent polarity influence the compound’s stability during long-term storage?

• Degradation pathways : Hydrolysis of the sulfonamide group is accelerated in protic solvents (e.g., water, ethanol). Use anhydrous DMSO or acetonitrile for stock solutions .
• Stability testing : Monitor via HPLC at intervals (0, 3, 6 months) under controlled temperatures (-20°C vs. 4°C) .
• Lyophilization : Freeze-drying in amber vials under argon extends shelf life >24 months .